Cas no 65562-55-2 (5'-Deoxytoyocamycin)

• Product Name: 5'-Deoxytoyocamycin
• CAS No: 65562-55-2
• MF: C₁₂H₁₃N₅O₃
• MW: 275.263321638107
• CID: 962113
• Update Time: 2024-03-01

5'-Deoxytoyocamycin Chemical and Physical Properties

Names and Identifiers

• 5'-deoxytoyocamycin
• 7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile, 4-amino-7-(5-deoxy-beta-D-ribofuranosyl)-
• 4-(4-methylphenyl)cyclohex-3-en-1-amine
• BDBM50090861
• 4-Amino-7-(5-deoxypentofuranosyl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
• 7H-Pyrrolo(2,3-d)pyrimidine-5-carbonitrile, 4-amino-7-(5-deoxy-beta-D-ribofuranosyl)-
• 4-Amino-7-((2R,3R,4S,5R)-3,4-dihydroxy-5-methyl-tetrahydro-furan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
• 4-amino-7-((2R,3R,4S,5R)-3,4-dihydroxy-5-methyl-tetrahydrofuran-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
• 4-Amino-7-(3,4-dihydroxy
• 65562-55-2
• 5'-Deoxytoyocamycin

• Inchi： 1S/C12H13N5O3/c1-5-8(18)9(19)12(20-5)17-3-6(2-13)7-10(14)15-4-16-11(7)17/h3-5,8-9,12,18-19H,1H3,(H2,14,15,16)/t5-,8-,9-,12-/m1/s1
• InChI Key： FONCIRHYMMLGTI-JJNLEZRASA-N
• SMILES： O1[C@H](C)[C@H]([C@H]([C@@H]1N1C=C(C#N)C2=C(N)N=CN=C12)O)O

Computed Properties

• Exact Mass: 275.101839
• Monoisotopic Mass: 275.101839
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 130
• XLogP3: -1.572

Experimental Properties

• Density: 1.78
• Boiling Point: 644.3°C at 760 mmHg
• Flash Point: 343.5°C
• Refractive Index: 1.817

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds